Cas no 958027-81-1 (1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene)

• Product Name: 1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene
• CAS No: 958027-81-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4723290
• Update Time: 2025-05-22

1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-[1-(bromomethyl)cyclopropyl]-4-methoxybenzene
• FQIXSQYZMVDMTM-UHFFFAOYSA-N
• 1-(1-bromomethyl-cyclopropyl)-4-methoxybenzene
• 1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene

• Inchi： 1S/C11H13BrO/c1-13-10-4-2-9(3-5-10)11(8-12)6-7-11/h2-5H,6-8H2,1H3
• InChI Key： FQIXSQYZMVDMTM-UHFFFAOYSA-N
• SMILES： BrCC1(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 300.8±25.0 °C at 760 mmHg
• Flash Point: 118.8±24.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-1-(Bromomethyl)cyclopropyl-4-methoxybenzene

Compound CAS No. 958027-81-1: 1-(Bromomethyl)cyclopropyl-4-methoxybenzene

The compound with CAS No. 958027-81-1, commonly referred to as 1-(Bromomethyl)cyclopropyl-4-methoxybenzene, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its bromomethylcyclopropyl group attached to a methoxybenzene moiety, making it a versatile building block for synthesizing advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-(Bromomethyl)cyclopropyl-4-methoxybenzene in the development of novel polymers and high-performance materials. Researchers have demonstrated that the compound's cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to the formation of highly functionalized polymers with improved mechanical properties. This discovery has opened new avenues for its application in the production of lightweight yet durable materials for aerospace and automotive industries.

In the pharmaceutical sector, 1-(Bromomethyl)cyclopropyl-4-methoxybenzene has shown promise as an intermediate in the synthesis of bioactive compounds. Its methoxy group provides a platform for further functionalization, enabling the creation of molecules with potential therapeutic effects. For instance, recent research has explored its use in developing anti-inflammatory agents and anticancer drugs, where the bromomethyl group plays a critical role in modulating biological activity.

The synthesis of 1-(Bromomethyl)cyclopropyl-4-methoxybenzene involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the bromination of a cyclopropane derivative and subsequent coupling reactions to attach the methoxybenzene group. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for large-scale production.

From an environmental perspective, 1-(Bromomethyl)cyclopropyl-4-methoxybenzene exhibits moderate stability under standard conditions. However, its degradation pathways under specific environmental conditions are currently being investigated to assess its long-term impact on ecosystems. Preliminary findings suggest that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems.

In conclusion, 1-(Bromomethyl)cyclopropyl-4-methoxybenzene (CAS No. 958027-81-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.